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Compound of Interest

Compound Name: di-i-butylphosphine

CAS No.: 4006-38-6

Cat. No.: B1594334

Get Quote

Executive Summary
Di-isobutylphosphine (

, CAS 4006-38-6) is a secondary alkylphosphine ligand critical in organometallic catalysis and
ligand design. Structurally, it occupies a strategic "middle ground" between the sterically
demanding di-tert-butylphosphine and the conformationally flexible di-n-butylphosphine. Its
branched isobutyl groups provide significant steric bulk (Tolman cone angle estimates

) while maintaining higher nucleophilicity than its aryl counterparts.

This guide details a robust, laboratory-scale synthesis protocol via the Grignard-Reduction

Route. Unlike industrial hydrophosphination methods that often yield difficult-to-separate

mixtures of mono-, di-, and tri-substituted products, this step-wise approach ensures high purity

and selectivity.

Part 1: Safety & Handling (The Pyrophoric Mandate)
CRITICAL WARNING: Di-isobutylphosphine is pyrophoric. It ignites spontaneously upon

contact with air. All manipulations must be performed under a rigorous inert atmosphere (Argon
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or Nitrogen) using Schlenk line techniques or a glovebox.

Essential Safety Controls
Atmosphere: High-purity Argon (preferred over

due to density) or Nitrogen.

Glassware: Flame-dried under vacuum; all joints greased with high-vacuum grease.

Quenching: Residual phosphines must be quenched with bleach (sodium hypochlorite) or

dilute

in a fume hood to oxidize the phosphorus center before disposal.

PPE: Fire-resistant lab coat (Nomex), face shield, and chemical-resistant gloves.

Part 2: Synthesis Protocol (Grignard-Reduction
Route)
This protocol proceeds in two distinct phases: the formation of the chlorophosphine

intermediate (

), followed by reduction to the secondary phosphine (

).

Phase 1: Synthesis of Chlorodiisobutylphosphine ( )
Direct reaction of Grignard reagents with

can lead to mixtures (

,

,

). Selectivity is controlled by stoichiometry and temperature.

Reagents:
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Phosphorus Trichloride (

): 1.0 equiv (Freshly distilled).

Isobutylmagnesium Bromide (

): 2.0 - 2.1 equiv (2.0 M in Et2O).

Solvent: Anhydrous Diethyl Ether (

).

Procedure:

Setup: Equip a 3-neck round-bottom flask with a reflux condenser, mechanical stirrer, and

pressure-equalizing addition funnel. Flush with Argon.

PCl3 Addition: Charge the flask with

and anhydrous

. Cool to -78 °C (dry ice/acetone bath).

Grignard Addition: Add the

solution dropwise over 2 hours. The low temperature is critical to prevent over-alkylation to
the tertiary phosphine (

).

Warm-up: Allow the mixture to warm slowly to room temperature overnight. A heavy

precipitate of

will form.

Reflux: Heat to mild reflux for 2 hours to ensure reaction completion.

Filtration: Filter the suspension under inert gas (Schlenk frit) to remove magnesium salts.

Wash the cake with dry ether.

Isolation: Remove solvent under reduced pressure.
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Purification: Distill the residue under vacuum.

is the fraction boiling at approx. 85-90 °C / 10 mmHg (Note: Boiling points vary with
pressure; verify fraction by 31P NMR).

Phase 2: Reduction to Di-isobutylphosphine ( )
The chlorophosphine is reduced using Lithium Aluminum Hydride (

).

Reagents:

Chlorodiisobutylphosphine (

): 1.0 equiv.

Lithium Aluminum Hydride (

): 0.6 - 0.75 equiv (Excess hydride).

Solvent: Anhydrous THF or Diethyl Ether.

Procedure:

Slurry Prep: Suspend

in anhydrous ether at 0 °C.

Addition: Add the isolated

(diluted in ether) dropwise to the hydride suspension. The reaction is exothermic.

Reaction: Stir at 0 °C for 1 hour, then warm to room temperature and stir for 4 hours.

Quench (The Fieser Method):Extreme Caution. Cool to 0 °C.

Add water (

mL per
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grams

) very slowly.

Add 15% NaOH (

mL).

Add water (

mL).

Note: For phosphines, a degassed saturated

quench is often preferred to avoid oxidation during the workup heat.

Extraction: Decant the organic layer.[1] Dry over anhydrous

or

(degassed).

Distillation: Fractionally distill the crude liquid under Argon.

Target Product: Colorless liquid.[2]

Boiling Point:169 - 172 °C (at atmospheric pressure).

Part 3: Process Visualization

Reagents:
PCl3 + iBuMgBr

Step 1: Alkylation
(-78°C to RT)

 2.0 equiv Grignard Intermediate:
iBu2PCl

 Distillation Step 2: Reduction
(LiAlH4, 0°C)

 Hydride Transfer Quench & Workup
(Degassed NH4Cl)

 Exothermic Distillation
(170°C, atm)

 Organic Layer Product:
iBu2PH

 Isolation 

Click to download full resolution via product page

Figure 1: Step-wise synthesis workflow for Di-isobutylphosphine via the Grignard-Reduction

route.

Part 4: Characterization & Data
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Physical Properties
Property Value Notes

Molecular Formula

Molecular Weight 146.21 g/mol

Boiling Point 169 - 172 °C @ 760 mmHg

Density ~0.80 g/mL Estimated

Appearance Colorless Liquid Pungent, garlic-like odor

Air Sensitivity Pyrophoric Ignites in air

NMR Spectroscopy (Diagnostic)
The definitive confirmation of the secondary phosphine structure is the P-H coupling observed

in the 31P NMR spectrum.

31P NMR (Decoupled):

to

ppm (Singlet).

31P NMR (Coupled):

to

ppm, appears as a Doublet (

Hz).

Note: The large coupling constant (

) is the fingerprint of the P-H bond.

1H NMR:

ppm (Doublet of multiplets, 1H, P-H,
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Hz).

ppm (Multiplet, 2H, -CH-).

ppm (Multiplet, 4H, P-CH2-).

ppm (Doublet, 12H, -CH3).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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